molecular formula C19H21NO5 B1164251 Caulophylline B CAS No. 1359978-55-4

Caulophylline B

Cat. No. B1164251
CAS RN: 1359978-55-4
M. Wt: 343.4 g/mol
InChI Key:
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Description

Caulophylline B is a fluorenone alkaloid isolated from the roots of Caulophyllum robustum Maxim . It has a low scavenging effect against DPPH radical . The molecular weight is 343.37 and the formula is C19H21NO5 .


Molecular Structure Analysis

The molecular structure of Caulophylline B is represented by the SMILES string: O=C1C2=C (C3=C1C=CC (OC)=C3O)C (O)=C (OC)C=C2CCN ©C . This structure belongs to the classification of Phenols Polyphenols Alkaloids .


Physical And Chemical Properties Analysis

Caulophylline B is a white crystal that is soluble in methanol, ethanol, DMSO, and other organic solvents . It has a molecular weight of 204.27 .

Scientific Research Applications

  • Fluorenone Alkaloids from Caulophyllum robustum : A study isolated four new fluorenone alkaloids, caulophylline A-D, and one new dihydroazafluoranthene alkaloid, caulophylline E, from the roots of Caulophyllum robustum Maxim. Among these, Caulophylline E showed good scavenging effects against DPPH radical, suggesting antioxidant properties (Wang et al., 2011).

  • Studies on Cytisine and Its Methylated Derivatives : Research comparing cytisine with caulophylline hydrogen iodide and caulophylline methiodide found differences in toxicity and activity, indicating varying effects of these compounds on biological systems (Barlow & Mcleod, 1969).

  • Applications in Drug Delivery Systems : Although not directly related to Caulophylline B, studies on drug delivery systems using other compounds such as theophylline indicate the potential for applying alkaloids in innovative pharmaceutical solutions. For example, the development of smart hydrogels for oral drug delivery highlights the importance of such compounds in therapeutic applications (Pandey, Mohamad, & Amin, 2014).

  • Pharmacological and Therapeutic Properties : Various studies on alkaloids like theophylline demonstrate their pharmacological and therapeutic properties, such as anti-inflammatory effects and applications in treating asthma and respiratory conditions (Kraft et al., 1996), (Kidney et al., 1995).

Safety and Hazards

Caulophylline B is harmful if swallowed . It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended .

properties

IUPAC Name

1-[2-(dimethylamino)ethyl]-4,5-dihydroxy-3,6-dimethoxyfluoren-9-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21NO5/c1-20(2)8-7-10-9-13(25-4)19(23)16-14(10)17(21)11-5-6-12(24-3)18(22)15(11)16/h5-6,9,22-23H,7-8H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAQHNUUPLJAHRT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCC1=CC(=C(C2=C1C(=O)C3=C2C(=C(C=C3)OC)O)O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Caulophylline B

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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